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molecular formula C9H10F2O B8587949 1,2-Difluoro-4-propoxy-benzene

1,2-Difluoro-4-propoxy-benzene

Cat. No. B8587949
M. Wt: 172.17 g/mol
InChI Key: OGRHXLLYDAWAJR-UHFFFAOYSA-N
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Patent
US07495007B2

Procedure details

To a solution of 3,4-difluoro-phenol (20 g, 154 mmol) in N,N-dimethylformamide (70 mL) was added potassium carbonate (30 g, 217 mmol) and iodopropane (50 g, 293 mmol, Aldrich). The reaction mixture was heated at refluxing for 48 h. The crude was cooled to room temperature and filtered through a short pad of celite. The filtrate was concentrated and the residue was purified by chromatography (EtOAc:Hexanes=1:8) to give 1,2-difluoro-4-propoxy-benzene as a colorless oil (Yield 17 g, 100%).
Name
3,4-difluoro-phenol
Quantity
20 g
Type
reactant
Reaction Step One
Name
potassium carbonate
Quantity
30 g
Type
reactant
Reaction Step One
Name
iodopropane
Quantity
50 g
Type
reactant
Reaction Step One
Name
N,N-dimethylformamide
Quantity
70 mL
Type
solvent
Reaction Step One
Name
1,2-difluoro-4-propoxy-benzene
Yield
100%

Identifiers

REACTION_CXSMILES
[F:1][C:2]1[CH:3]=[C:4]([OH:9])[CH:5]=[CH:6][C:7]=1[F:8].C(=O)([O-])[O-].[K+].[K+].I[CH2:17][CH2:18][CH3:19]>CN(C)C=O>[F:8][C:7]1[CH:6]=[CH:5][C:4]([O:9][CH2:17][CH2:18][CH3:19])=[CH:3][C:2]=1[F:1] |f:1.2.3|

Inputs

Step One
Name
3,4-difluoro-phenol
Quantity
20 g
Type
reactant
Smiles
FC=1C=C(C=CC1F)O
Name
potassium carbonate
Quantity
30 g
Type
reactant
Smiles
C([O-])([O-])=O.[K+].[K+]
Name
iodopropane
Quantity
50 g
Type
reactant
Smiles
ICCC
Name
N,N-dimethylformamide
Quantity
70 mL
Type
solvent
Smiles
CN(C=O)C

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The reaction mixture was heated
TEMPERATURE
Type
TEMPERATURE
Details
at refluxing for 48 h
Duration
48 h
FILTRATION
Type
FILTRATION
Details
filtered through a short pad of celite
CONCENTRATION
Type
CONCENTRATION
Details
The filtrate was concentrated
CUSTOM
Type
CUSTOM
Details
the residue was purified by chromatography (EtOAc:Hexanes=1:8)

Outcomes

Product
Name
1,2-difluoro-4-propoxy-benzene
Type
product
Smiles
FC1=C(C=C(C=C1)OCCC)F
Measurements
Type Value Analysis
AMOUNT: MASS 17 g
YIELD: PERCENTYIELD 100%
YIELD: CALCULATEDPERCENTYIELD 64.1%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.